Cas no 94119-93-4 (1-Hexadecanaminium, N,N,N-trioctyl-, iodide)
94119-93-4 structure
Product Name:1-Hexadecanaminium, N,N,N-trioctyl-, iodide
CAS No:94119-93-4
MF:C40H84IN
MW:706.006145477295
CID:752395
PubChem ID:14475157
Update Time:2025-04-19
1-Hexadecanaminium, N,N,N-trioctyl-, iodide Chemical and Physical Properties
Names and Identifiers
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- 1-Hexadecanaminium, N,N,N-trioctyl-, iodide
- hexadecyl(trioctyl)azanium,iodide
- hexadecyltrioctylammonium iodide
- N,N,N-Trioctylhexadecan-1-aminium iodide
- SCHEMBL5092326
- 94119-93-4
- DTXSID50560765
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- Inchi: 1S/C40H84N.HI/c1-5-9-13-17-21-22-23-24-25-26-27-28-32-36-40-41(37-33-29-18-14-10-6-2,38-34-30-19-15-11-7-3)39-35-31-20-16-12-8-4;/h5-40H2,1-4H3;1H/q+1;/p-1
- InChI Key: ARRZFHFQNQKXCX-UHFFFAOYSA-M
- SMILES: [I-].[N+](CCCCCCCC)(CCCCCCCC)(CCCCCCCC)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 705.56485g/mol
- Monoisotopic Mass: 705.56485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 42
- Rotatable Bond Count: 36
- Complexity: 417
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
1-Hexadecanaminium, N,N,N-trioctyl-, iodide Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
94119-93-4 (1-Hexadecanaminium, N,N,N-trioctyl-, iodide) Related Products
- 1116-76-3(Trioctylamine)
- 4088-22-6(N-Methyldioctadecylamine)
- 2138-24-1(Tetra-N-hexylammonium Iodide)
- 7396-58-9(N-Methyldidecylamine)
- 3535-83-9(Tetraheptylammonium iodide)
- 311-28-4(Tetrabutylammonium iodide)
- 102-87-4(Tridodecylamine)
- 4455-26-9(Methyldioctylamine)
- 102-86-3(Trihexylamine)
- 2915-90-4(Didodecylmethylamine)
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